Cas no 1215183-25-7 (9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester)

• Product Name: 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester
• CAS No: 1215183-25-7
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 3165400
• PubChem ID: 125130412
• Update Time: 2025-10-28

9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester
• CS-0457129
• Methyl (1R,5S)-9-benzyl-7-oxo-9-azabicyclo[3.3.1]Nonane-3-carboxylate
• 1215183-25-7

• Inchi： 1S/C17H21NO3/c1-21-17(20)13-7-14-9-16(19)10-15(8-13)18(14)11-12-5-3-2-4-6-12/h2-6,13-15H,7-11H2,1H3/t13?,14-,15+
• InChI Key： YQUMDJWPDFMASF-GOOCMWNKSA-N
• SMILES： O=C1C[C@H]2CC(C(=O)OC)C[C@@H](C1)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.15214353Da
• Monoisotopic Mass: 287.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Additional information on 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester

Introduction to 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester (CAS No: 1215183-25-7)

9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1215183-25-7, belongs to the class of bicyclic aza compounds, which are known for their diverse applications in drug development. The presence of a benzyl group, an oxo group, and a carboxylic acid methyl ester moiety in its structure contributes to its complex reactivity and functionality, making it a subject of intense research interest.

The structural framework of 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester consists of a bicyclic system with a nitrogen atom incorporated into the ring, forming an azabicycle. This nitrogen-containing heterocycle is a key feature that influences the compound's electronic properties and its ability to interact with biological targets. The bicyclo[3.3.1]nonane core provides a rigid scaffold that can be modified to enhance binding affinity and selectivity, which are crucial factors in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid methyl ester group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or link the compound to other pharmacophores. This flexibility has made 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester a valuable intermediate in synthetic chemistry, particularly in the pursuit of new drugs targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets more effectively than ever before. Studies suggest that the nitrogen atom in the azabicycle can form hydrogen bonds with specific residues in protein binding pockets, while the benzyl group and the carboxylic acid methyl ester can engage in hydrophobic interactions or participate in π-stacking interactions. These insights have guided the design of derivatives with enhanced binding affinities and improved pharmacokinetic properties.

The pharmaceutical industry has shown particular interest in 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester due to its potential applications in treating neurological disorders, inflammation, and infectious diseases. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes and receptors involved in these conditions. For instance, modifications to the benzyl group have been found to modulate the activity of certain kinases, while alterations to the carboxylic acid methyl ester have shown effects on inflammatory pathways.

The synthesis of 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires precise control over reaction conditions to ensure high yields and regioselectivity. Advances in catalytic methods and transition-metal-catalyzed reactions have made it possible to access complex scaffolds more efficiently than traditional approaches. Additionally, green chemistry principles have been increasingly applied to reduce waste and improve sustainability in the synthesis process.

One notable application of 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester is its use as a scaffold for developing novel antibiotics. The unique structural features of this compound allow it to interact with bacterial enzymes and cell wall components, disrupting essential bacterial processes such as DNA replication or metabolic pathways. This has led to interest in exploring derivatives that exhibit broad-spectrum antibacterial activity while minimizing resistance development.

The future prospects for 9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester are bright, with ongoing research focusing on optimizing its chemical properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for translating laboratory findings into clinical candidates that can address unmet medical needs. As our understanding of biological systems continues to grow, compounds like 9-Benzyl-7-oxtwo 9 -aza-bicyclo[33 31 nonane - 33 -carb ox y lic ac id me th y l e ster will undoubtedly play a pivotal role in shaping the next generation of therapeutics.